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Cat. No.: B1594949
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Prepared by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-Acetamido-9-fluorenone,
tailored for researchers, scientists, and professionals in drug development. It covers the
compound's core properties, a detailed synthesis protocol, potential applications, and essential
safety information.

Compound Identification and Physicochemical
Properties

4-Acetamido-9-fluorenone is a derivative of the polycyclic aromatic hydrocarbon 9-
fluorenone. The introduction of an acetamido group at the 4-position modifies its chemical
properties and opens avenues for further functionalization, making it a compound of interest in
medicinal chemistry and materials science.

The primary identifier for this compound is its CAS (Chemical Abstracts Service) number:
42135-35-3.[1]
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Core Properties

A summary of the key physicochemical properties for 4-Acetamido-9-fluorenone is presented
below. These values are critical for experimental design, including solvent selection, reaction
temperature, and analytical method development.

Property Value Source

CAS Number 42135-35-3 PubChem[1]
Molecular Formula C15H11NO2 PubChem[1]
IUPAC Name N-(9-oxofluoren-4-yl)acetamide = PubChem[1]
Molecular Weight 237.25 g/mol PubChem[1]
Monoisotopic Mass 237.078978594 Da PubChem[1]

4-Acetamido-9-fluorenone, N-
Synonyms (9-Ox0-9H-fluoren-4- PubChem[1]

yl)acetamide

XLogP3 2.2 PubChem[1]
Hydrogen Bond Donors 1 PubChem[1]
Hydrogen Bond Acceptors 2 PubChem[1]
Rotatable Bond Count 1 PubChem[1]

Table 1: Key Physicochemical Properties of 4-Acetamido-9-fluorenone.

Synthesis and Purification

While various methods exist for synthesizing the core fluorenone structure, a specific, multi-
step protocol for 4-Acetamido-9-fluorenone is not extensively detailed in single publications.
[2][3] Therefore, a robust and logical three-step synthesis pathway is proposed, starting from
the commercially available 9-fluorenone. This pathway involves nitration, followed by reduction
of the nitro group to an amine, and subsequent acetylation.

Proposed Synthesis Workflow
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The diagram below outlines the sequential chemical transformations required to synthesize the
target compound from 9-fluorenone.

Step 1: Electrophilic Nitration

9-Fluorenone
(CAS: 486-25-9)

HNOs, H2SOa4

Step 2: Nitro Group Reduction

G—Nitro—9—fluorenon9

SnClz, HCI or Hz2, Pd/C

Step 3: N-Acetylation
Y
4-Amino-9-fluorenone
(CAS: 4269-15-2)

Acetic Anhydride, Pyridine

Final Broduct

y

4-Acetamido-9-fluorenone
(CAS: 42135-35-3)

Click to download full resolution via product page

Caption: Proposed three-step synthesis of 4-Acetamido-9-fluorenone.

Detailed Experimental Protocol
Step 1. Synthesis of 4-Nitro-9-fluorenone (Nitration)

The nitration of fluorenone requires careful control of temperature to manage the exothermic
reaction and prevent over-nitration.[4] While various isomers can form, the 2- and 4- positions
are typically favored.
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Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a thermometer,
and a dropping funnel, cool 100 mL of concentrated sulfuric acid to 0-5 °C in an ice-salt bath.

Addition of Reactant: Slowly add 20 g (0.11 mol) of 9-fluorenone to the stirred sulfuric acid,
ensuring the temperature does not exceed 10 °C.

Nitration: Prepare a nitrating mixture by slowly adding 8.5 mL of fuming nitric acid to 25 mL of
concentrated sulfuric acid, keeping the mixture cool. Add this nitrating mixture dropwise to
the fluorenone solution over 1-2 hours, maintaining the reaction temperature below 10 °C.[5]

Reaction Monitoring & Work-up: After the addition is complete, stir the mixture for an
additional 2 hours at 5-10 °C. Monitor the reaction progress using Thin Layer
Chromatography (TLC). Pour the reaction mixture slowly onto 500 g of crushed ice with
vigorous stirring.

Isolation: The precipitated solid is collected by vacuum filtration, washed thoroughly with cold
water until the washings are neutral, and then dried. The crude product will be a mixture of
nitro-isomers.

Purification: Separation of the 4-nitro isomer from other isomers (primarily the 2-nitro isomer)
is achieved via fractional crystallization or column chromatography using a silica gel
stationary phase and a hexane/ethyl acetate solvent gradient.

Step 2: Synthesis of 4-Amino-9-fluorenone (Reduction)

The reduction of the nitro group to a primary amine is a standard transformation. Catalytic
hydrogenation or metal-acid reductions are common, effective methods.[6]

e Reaction Setup: To a solution of 10 g (0.044 mol) of purified 4-Nitro-9-fluorenone in 200 mL
of ethanol, add 25 g (0.11 mol) of tin(ll) chloride dihydrate (SnCl2:2H20).

e Reduction: Heat the mixture to reflux and slowly add 50 mL of concentrated hydrochloric acid
dropwise. The reaction is typically complete within 2-4 hours, which can be confirmed by
TLC analysis showing the disappearance of the starting material.

o Work-up and Neutralization: Cool the reaction mixture to room temperature and pour it into a
beaker containing ice. Carefully neutralize the acidic solution by the slow addition of a
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concentrated sodium hydroxide solution until the pH is basic (pH > 10). This will precipitate
tin hydroxides.

o Extraction and Isolation: Extract the aqueous slurry with ethyl acetate (3 x 100 mL). Combine
the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield crude 4-Amino-9-fluorenone.

 Purification: The crude product can be purified by recrystallization from an ethanol/water
mixture or by column chromatography if necessary. The pure compound has the CAS
number 4269-15-2.[7]

Step 3: Synthesis of 4-Acetamido-9-fluorenone (Acetylation)

The final step is the N-acetylation of the primary aromatic amine. This is a high-yielding and
straightforward reaction.

Reaction Setup: Dissolve 5 g (0.026 mol) of 4-Amino-9-fluorenone in 50 mL of pyridine in a
flask equipped with a magnetic stirrer. Cool the solution in an ice bath.

o Acetylation: Slowly add 3.5 mL (0.037 mol) of acetic anhydride to the cooled solution. After
the addition, remove the ice bath and allow the reaction to stir at room temperature for 4-6
hours.

e Reaction Monitoring & Quenching: Monitor the reaction by TLC. Once the starting amine is
consumed, quench the reaction by slowly pouring the mixture into 200 mL of ice-cold water.

e |solation and Purification: The precipitated product, 4-Acetamido-9-fluorenone, is collected
by vacuum filtration. Wash the solid extensively with water, followed by a small amount of
cold ethanol to remove residual pyridine. The product can be further purified by
recrystallization from ethanol to yield a pure crystalline solid.

Applications in Research and Drug Development

The fluorenone scaffold is a "privileged structure” in medicinal chemistry and materials science
due to its rigid, planar, and electron-deficient nature, which allows for diverse biological
interactions and favorable photophysical properties.[3][8]
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Established Roles of Fluorenone Derivatives

Derivatives of 9-fluorenone have been extensively investigated for a wide range of applications:

» Drug Development: The core structure is found in molecules with anticancer, antiviral,
antimicrobial, and antispasmodic activities.[3][9][10][11] For example, the well-known
antiviral drug Tilorone features a fluorenone core.[12]

o Materials Science: Their unique photoelectric properties make them suitable for use in
organic light-emitting diodes (OLEDS), solar cells, and fluorescent probes.[9][13]

» Biochemical Tools: Functionalized fluorenones serve as fluorescent markers for studying the
structure and function of biomolecules like proteins and DNA.[9]

Potential of 4-Acetamido-9-fluorenone

The presence of the acetamido group at the 4-position provides a key site for hydrogen
bonding and can modulate the compound's solubility and electronic properties. While specific
research on 4-Acetamido-9-fluorenone is not as extensive as its parent compound, its
structure suggests significant potential as:

e An Intermediate for Drug Candidates: The acetamido group can be a precursor or a key
pharmacophoric element. Research on related 9-fluorenon-4-carboxamides has shown
potential anti-herpetic and immunomodulatory properties, suggesting that substitution at the
4-position is a viable strategy for developing bioactive compounds.[14]

o A Candidate for Anticancer Screening: The National Cancer Institute (NCI) has included 4-
Acetamido-9-fluorenone in its Developmental Therapeutics Program (DTP), indicating
interest in its potential anticancer activity.[1]

The diagram below illustrates the central role of the fluorenone core and the diverse
applications that arise from its functionalization.
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Caption: Application landscape of the functionalized 9-fluorenone core.

Safety, Handling, and Storage

As a substituted aromatic ketone and amide, 4-Acetamido-9-fluorenone requires careful
handling in a laboratory setting.

Hazard Identification

Based on aggregated GHS data, 4-Acetamido-9-fluorenone is classified with the following
hazards:

e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
nitrile gloves, and chemical safety goggles.

« Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of dust or vapors.
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» Exposure Avoidance: Avoid direct contact with skin and eyes. In case of contact, rinse the
affected area immediately and thoroughly with water.

» Waste Disposal: Dispose of chemical waste in accordance with local, state, and federal
regulations. Do not allow the product to enter drains.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.
o Keep away from strong oxidizing agents and sources of ignition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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